Smarca2-IN-7

• Molecular Formula: C11H9ClF2N4O2S
• Molecular Weight: 334.73 g/mol
• InChI: InChI=1S/C11H9ClF2N4O2S/c12-8-1-6(5(4-19)3-15-8)16-11(20)17-9-2-7(10(13)14)18-21-9/h1-3,10,19H,4H2,(H2,15,16,17,20)
• InChIKey: AVHFGSYJGSZHIC-UHFFFAOYSA-N

SMARCA2-IN-7: A Dual BRM/BRG1 ATPase Inhibitor for BRG1-Deficient Cancer Research

SMARCA2-IN-7 (CAS 2270879-43-9, compound 12) is a small-molecule dual inhibitor of the SWI/SNF chromatin remodeling ATPases BRM (SMARCA2) and BRG1 (SMARCA4), with reported biochemical IC50 values below 0.005 µM for both targets . It belongs to a urea-based chemical series (C11H9ClF2N4O2S, MW 334.73) distinct from the pyridin-2-one class of SMARCA2/4 antagonists . The compound has demonstrated anti-proliferative activity in the BRG1-deleted SKMEL5 melanoma model (AAC50 = 13 nM) and reduces KRT80 expression in H1299 non-small cell lung cancer cells (AAC50 = 42 nM) .

Why BRM/BRG1 Inhibitors Cannot Be Interchanged: The Case for SMARCA2-IN-7

BRM/BRG1 dual inhibitors are not functionally interchangeable due to divergent chemotypes, selectivity windows, and cellular context-dependent activity. SMARCA2-IN-7 is a urea-based inhibitor (C11H9ClF2N4O2S), structurally distinct from pyridin-2-one-based inhibitors like FHD-286 and from PROTAC degraders such as ACBI2 . Within its own urea series, close analogs SMARCA2-IN-6 and SMARCA2-IN-8 exhibit different cellular potency profiles: SMARCA2-IN-8 achieves an AAC50 of 5 nM in SKMEL5 vs. 13 nM for SMARCA2-IN-7, while SMARCA2-IN-7 shows weaker KRT80 suppression (AAC50 = 42 nM) compared to SMARCA2-IN-6 (IC50 = 26 nM) in H1299 cells . These quantitative differences in cellular activity mean that substituting one urea-series compound for another can alter experimental outcomes, making compound-specific selection essential for reproducible research.

SMARCA2-IN-7 Quantitative Differentiation Evidence Against Closest Analogs

Biochemical ATPase Inhibition Potency: SMARCA2-IN-7 vs. FHD-286

SMARCA2-IN-7 inhibits both BRM and BRG1 ATPase activity with IC50 values below 0.005 µM (i.e., <5 nM), placing it among the most potent dual ATPase inhibitors reported . In comparison, the clinical-stage dual inhibitor FHD-286 (Camibirstat) exhibits IC50 values of 4.5 nM for BRM and 6.5 nM for BRG1 . While both compounds achieve single-digit nanomolar potency, SMARCA2-IN-7 demonstrates equipotent inhibition of both targets (IC50 < 5 nM for each), whereas FHD-286 shows a 1.4-fold preference for BRM over BRG1. This equipotent profile may simplify data interpretation in systems where both ATPases are expressed.

Evidence Dimension	Biochemical IC50 against BRM (SMARCA2) and BRG1 (SMARCA4) ATPase
Target Compound Data	IC50 < 0.005 µM (<5 nM) for both BRM and BRG1
Comparator Or Baseline	FHD-286: BRM IC50 = 4.5 nM, BRG1 IC50 = 6.5 nM
Quantified Difference	SMARCA2-IN-7 shows equipotent dual inhibition; FHD-286 has a 1.4-fold selectivity for BRM
Conditions	In vitro ATPase biochemical assay (vendor-reported data; original publication not publicly available)

Why This Matters

Equipotent dual inhibition eliminates the need to account for differential target engagement when interpreting phenotypic effects in cell lines expressing both BRM and BRG1.

Anti-Proliferative Activity in BRG1-Mutant SKMEL5: SMARCA2-IN-7 vs. SMARCA2-IN-8

In the BRG1-deleted SKMEL5 melanoma cell line, SMARCA2-IN-7 exhibits an anti-proliferative AAC50 of 13 nM . The closely related analog SMARCA2-IN-8 (compound 13) achieves a significantly lower AAC50 of 5 nM in the same cell line, representing a 2.6-fold greater potency . Both compounds belong to the same urea-based series and share dual BRM/BRG1 inhibition. The potency difference indicates that minor structural modifications within this series substantially impact cellular anti-proliferative activity, making SMARCA2-IN-7 the preferred tool when moderate potency with a wider dynamic range is desired for dose-response studies.

Evidence Dimension	Anti-proliferative AAC50 in BRG1-deleted SKMEL5 melanoma cells
Target Compound Data	AAC50 = 13 nM
Comparator Or Baseline	SMARCA2-IN-8: AAC50 = 5 nM
Quantified Difference	SMARCA2-IN-8 is 2.6-fold more potent (5 nM vs. 13 nM)
Conditions	SKMEL5 (BRG1-deleted) cell proliferation assay

Why This Matters

The 2.6-fold cellular potency difference within the same chemical series enables users to select the appropriate potency level for their experimental window, with SMARCA2-IN-7 offering a wider range for dose-escalation studies.

KRT80 Gene Expression Suppression in H1299: SMARCA2-IN-7 vs. SMARCA2-IN-6 and BRM014

SMARCA2-IN-7 suppresses KRT80 gene expression in H1299 non-small cell lung cancer cells with an AAC50 of 42 nM . The close analog SMARCA2-IN-6 achieves greater potency in the same assay (IC50 = 26 nM) , while BRM/BRG1 ATP Inhibitor-1 (BRM014, compound 14) inhibits KRT80 with an AAC50 of 10 nM (0.01 µM) in H1299 cells [1]. This rank order of KRT80 suppression potency—BRM014 (10 nM) > SMARCA2-IN-6 (26 nM) > SMARCA2-IN-7 (42 nM)—demonstrates that KRT80 modulation is not uniform across urea-series compounds. SMARCA2-IN-7's weaker KRT80 suppression may be advantageous in experiments where partial target engagement is desired to study graded transcriptional responses.

Evidence Dimension	KRT80 gene expression suppression AAC50/IC50 in H1299 cells
Target Compound Data	AAC50 = 42 nM
Comparator Or Baseline	SMARCA2-IN-6: IC50 = 26 nM; BRM014 (BRM/BRG1 ATP Inhibitor-1): AAC50 = 10 nM (0.01 µM)
Quantified Difference	SMARCA2-IN-7 is 1.6-fold less potent than SMARCA2-IN-6 and 4.2-fold less potent than BRM014 for KRT80 suppression
Conditions	H1299 NSCLC cell line, KRT80 gene expression assay

Why This Matters

The reduced KRT80 suppression potency of SMARCA2-IN-7 relative to its closest analogs provides a tool for graded transcriptional modulation studies where complete target suppression is not desired.

• [1] PeptideDB. BRM/BRG1 ATP Inhibitor-1 Product Datasheet. KRT80 AAC50 in H1299. View Source

Mechanistic Differentiation: PROTAC Degrader ACBI2 vs. SMARCA2-IN-7 ATPase Inhibitor

SMARCA2-IN-7 functions as a direct ATPase inhibitor, blocking the catalytic activity of BRM and BRG1 without reducing protein levels . In contrast, ACBI2 is a VHL-based PROTAC that degrades SMARCA2 protein with a DC50 of 1 nM and EC50 of 7 nM in RKO cells [1]. While ACBI2 achieves near-complete SMARCA2 degradation (Dmax > 90%) [2], SMARCA2-IN-7 preserves SMARCA2 protein expression while inhibiting its enzymatic function. This mechanistic divergence is critical: PROTAC degraders eliminate scaffolding functions of SMARCA2, whereas ATPase inhibitors like SMARCA2-IN-7 permit the study of catalysis-independent roles of the SWI/SNF complex.

Evidence Dimension	Mechanism of action: ATPase inhibition vs. protein degradation
Target Compound Data	Direct ATPase inhibitor; IC50 < 5 nM for BRM/BRG1; protein levels preserved
Comparator Or Baseline	ACBI2: PROTAC degrader; DC50 = 1 nM in RKO cells; SMARCA2 protein degraded
Quantified Difference	Qualitative mechanistic distinction; quantitative potency differs (DC50 vs. IC50 in different assays)
Conditions	Comparative mechanistic classification (ATPase inhibition assay vs. cellular degradation assay)

Why This Matters

Procurement choice between an ATPase inhibitor and a PROTAC degrader determines whether catalytic inhibition or complete protein elimination is studied, fundamentally altering experimental interpretation.

• [1] Adooq. ACBI2 Datasheet. SMARCA2 Degrader. View Source
• [2] Kofink C, et al. ACS publication. SMD-3040 as a Potent and Selective SMARCA2 PROTAC Degrader. 2023. View Source

SMARCA2-IN-7: Recommended Research and Procurement Application Scenarios

BRG1-Deficient Melanoma Xenograft Studies Requiring Dual ATPase Inhibition

SMARCA2-IN-7's equipotent dual inhibition of BRM and BRG1 (IC50 < 5 nM for both ) and its demonstrated anti-proliferative activity in BRG1-deleted SKMEL5 cells (AAC50 = 13 nM ) make it suitable for in vitro and in vivo studies of BRG1-deficient melanoma. Researchers should verify in vivo pharmacokinetic properties independently, as published PK data for this specific compound are not yet available.

Graded KRT80 Transcriptional Response Studies in NSCLC Models

With a KRT80 suppression AAC50 of 42 nM in H1299 cells , SMARCA2-IN-7 offers a wider dynamic range for dose-response studies compared to more potent analogs (SMARCA2-IN-6 IC50 = 26 nM; BRM014 AAC50 = 10 nM ). This intermediate potency is advantageous for studying partial transcriptional responses and identifying threshold effects in SWI/SNF-dependent gene regulation.

Catalysis-Dependent vs. Scaffolding Function Dissection of SWI/SNF Complexes

Unlike PROTAC degraders such as ACBI2 that eliminate SMARCA2 protein (DC50 = 1 nM ), SMARCA2-IN-7 inhibits ATPase catalytic activity while preserving protein expression and complex integrity. This enables researchers to distinguish between catalysis-dependent and scaffolding-dependent functions of BRM/BRG1 in chromatin remodeling and transcription .

Chemical Probe for Urea-Series SAR Studies in SWI/SNF Inhibitor Development

As a urea-based inhibitor (C11H9ClF2N4O2S, MW 334.73 ), SMARCA2-IN-7 serves as a reference compound within the urea chemotype series that includes SMARCA2-IN-6, SMARCA2-IN-8, and BRM014. Its intermediate potency profile (between the more potent SMARCA2-IN-8 and the KRT80-focused SMARCA2-IN-6) makes it a valuable benchmark for structure-activity relationship (SAR) studies aimed at optimizing cellular potency and transcriptional modulation selectivity .